N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]leucine

• Molecular Formula: C13H19NO6
• Molecular Weight: 285.29 g/mol
• IUPAC Name: 2-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]-4-methylpentanoic acid
• InChI: InChI=1S/C13H19NO6/c1-7(2)5-9(10(15)16)14-6-8-11(17)19-13(3,4)20-12(8)18/h6-7,9,14H,5H2,1-4H3,(H,15,16)
• InChI Key: FJVXDYWWEKHGBY-UHFFFAOYSA-N
• SMILES: CC(C)CC(C(=O)O)NC=C1C(=O)OC(OC1=O)(C)C

Description

N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]leucine, commonly known as DME-L, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in several areas, including drug development, biomedical research, and nanotechnology. DME-L is a derivative of leucine, an essential amino acid that plays a crucial role in protein synthesis and cellular metabolism.

Mechanism of Action

The mechanism of action of DME-L is not well understood. However, studies have suggested that DME-L works by inhibiting the activity of enzymes involved in the synthesis of nucleic acids and proteins. DME-L has also been found to induce oxidative stress and disrupt the mitochondrial membrane potential, leading to the activation of apoptotic pathways.
Biochemical and Physiological Effects:
DME-L has been found to exhibit several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that DME-L inhibits the growth and proliferation of cancer cells and induces apoptosis. DME-L has also been found to inhibit the aggregation of amyloid-beta peptides and reduce the production of reactive oxygen species. In vivo studies have shown that DME-L exhibits potent anticancer activity and reduces the formation of amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DME-L in lab experiments is its potent anticancer activity and its ability to inhibit the aggregation of amyloid-beta peptides. DME-L is also relatively easy to synthesize and purify, making it an attractive compound for researchers. However, one of the limitations of using DME-L in lab experiments is its potential toxicity. DME-L has been found to exhibit cytotoxicity in some cell lines, and its long-term effects on human health are not well understood.

Future Directions

There are several future directions for the research and development of DME-L. One of the most promising areas of research is the development of DME-L-based drugs for the treatment of cancer and Alzheimer's disease. Researchers are also investigating the potential use of DME-L in nanotechnology, as it has been found to exhibit unique optical and electronic properties. Further studies are needed to understand the mechanism of action of DME-L and its potential toxicity, which will be crucial in the development of safe and effective DME-L-based drugs.

Synthesis Methods

The synthesis of DME-L involves the reaction of leucine with 2,2-dimethyl-4,6-dioxo-1,3-dioxane-5-carboxaldehyde in the presence of a catalyst. The reaction leads to the formation of DME-L as a yellow crystalline solid. The purity of DME-L can be improved by recrystallization and chromatography methods.

Scientific Research Applications

DME-L has shown potential applications in several areas of scientific research. One of the most significant applications of DME-L is in drug development. DME-L has been found to exhibit potent anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. DME-L works by inhibiting the growth and proliferation of cancer cells and inducing apoptosis, programmed cell death. DME-L has also been investigated for its potential application in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of amyloid plaques in the brain.